Cas no 838878-81-2 (6-Quinoxalinecarboxamide,1-cyclopropyl-4-[[(2,2-dimethylpropyl)amino]acetyl]-N-[1-(4-fluorophenyl)propyl]-1,2,3,4-tetrahydro-2-oxo-)

6-Quinoxalinecarboxamide,1-cyclopropyl-4-[[(2,2-dimethylpropyl)amino]acetyl]-N-[1-(4-fluorophenyl)propyl]-1,2,3,4-tetrahydro-2-oxo- structure
838878-81-2 structure
Product name:6-Quinoxalinecarboxamide,1-cyclopropyl-4-[[(2,2-dimethylpropyl)amino]acetyl]-N-[1-(4-fluorophenyl)propyl]-1,2,3,4-tetrahydro-2-oxo-
CAS No:838878-81-2
MF:C28H35FN4O3
MW:494.600910425186
CID:1814095

6-Quinoxalinecarboxamide,1-cyclopropyl-4-[[(2,2-dimethylpropyl)amino]acetyl]-N-[1-(4-fluorophenyl)propyl]-1,2,3,4-tetrahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinoxalinecarboxamide,1-cyclopropyl-4-[[(2,2-dimethylpropyl)amino]acetyl]-N-[1-(4-fluorophenyl)propyl]-1,2,3,4-tetrahydro-2-oxo-
    • 6-Quinoxalinecarboxamide, 1-cyclopropyl-4-[2-[(2,2-dimethylpropyl)amino]acetyl]-N-[1-(4-fluorophenyl)propyl]-1,2,3,4-tetrahydro-2-oxo-
    • Inchi: 1S/C28H35FN4O3/c1-5-22(18-6-9-20(29)10-7-18)31-27(36)19-8-13-23-24(14-19)32(16-26(35)33(23)21-11-12-21)25(34)15-30-17-28(2,3)4/h6-10,13-14,21-22,30H,5,11-12,15-17H2,1-4H3,(H,31,36)
    • InChI Key: VPSVBCVURSOVDB-UHFFFAOYSA-N
    • SMILES: N1(C2CC2)C2=C(C=C(C(NC(C3=CC=C(F)C=C3)CC)=O)C=C2)N(C(CNCC(C)(C)C)=O)CC1=O

Experimental Properties

  • Density: 1.225±0.06 g/cm3(Predicted)
  • Boiling Point: 734.4±60.0 °C(Predicted)
  • pka: 13.50±0.20(Predicted)

6-Quinoxalinecarboxamide,1-cyclopropyl-4-[[(2,2-dimethylpropyl)amino]acetyl]-N-[1-(4-fluorophenyl)propyl]-1,2,3,4-tetrahydro-2-oxo- Related Literature

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